beta-Carotene 5,6-epoxide
beta-Carotene 5,6-epoxide
Beta-carotene 5,6-epoxide is an epoxycarotenoid of beta-carotene. It has a role as a plant metabolite. It derives from a beta-carotene.
Brand Name:
Vulcanchem
CAS No.:
1923-89-3
VCID:
VC21247755
InChI:
InChI=1S/C40H56O/c1-31(19-13-21-33(3)24-25-36-35(5)23-15-27-37(36,6)7)17-11-12-18-32(2)20-14-22-34(4)26-30-40-38(8,9)28-16-29-39(40,10)41-40/h11-14,17-22,24-26,30H,15-16,23,27-29H2,1-10H3/b12-11+,19-13+,20-14+,25-24+,30-26+,31-17+,32-18+,33-21+,34-22+
SMILES:
CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC23C(CCCC2(O3)C)(C)C)C)C
Molecular Formula:
C40H56O
Molecular Weight:
552.9 g/mol
beta-Carotene 5,6-epoxide
CAS No.: 1923-89-3
Cat. No.: VC21247755
Molecular Formula: C40H56O
Molecular Weight: 552.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Beta-carotene 5,6-epoxide is an epoxycarotenoid of beta-carotene. It has a role as a plant metabolite. It derives from a beta-carotene. |
|---|---|
| CAS No. | 1923-89-3 |
| Molecular Formula | C40H56O |
| Molecular Weight | 552.9 g/mol |
| IUPAC Name | 2,2,6-trimethyl-1-[(1E,3E,5E,7E,9E,11E,13E,15E,17E)-3,7,12,16-tetramethyl-18-(2,6,6-trimethylcyclohexen-1-yl)octadeca-1,3,5,7,9,11,13,15,17-nonaenyl]-7-oxabicyclo[4.1.0]heptane |
| Standard InChI | InChI=1S/C40H56O/c1-31(19-13-21-33(3)24-25-36-35(5)23-15-27-37(36,6)7)17-11-12-18-32(2)20-14-22-34(4)26-30-40-38(8,9)28-16-29-39(40,10)41-40/h11-14,17-22,24-26,30H,15-16,23,27-29H2,1-10H3/b12-11+,19-13+,20-14+,25-24+,30-26+,31-17+,32-18+,33-21+,34-22+ |
| Standard InChI Key | RVCRIPILOFSMFG-WWSVUWEKSA-N |
| Isomeric SMILES | CC1=C(C(CCC1)(C)C)/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C23C(CCCC2(O3)C)(C)C)/C)/C |
| SMILES | CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC23C(CCCC2(O3)C)(C)C)C)C |
| Canonical SMILES | CC1=C(C(CCC1)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=CC23C(CCCC2(O3)C)(C)C)C)C |
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